6,10-Methano-6H-pyrazino(2,3-H)(3)benzazepine, 7,8,9,10-tetrahydro-, hydrochloride (1:2)
6,10-Methano-6H-pyrazino(2,3-H)(3)benzazepine, 7,8,9,10-tetrahydro-, hydrochloride (1:2)
Varenicline Hcl(CP 526555;Champix) is a nicotinic receptor partial agonist; it stimulates nicotine receptors more weakly than nicotine itself does.IC50 value:Target: nAChRVarenicline(CP 526555; Champix; Chantix) is a prescription medication used to treat smoking addiction. As a partial agonist it both reduces cravings for and decreases the pleasurable effects of cigarettes and other tobacco products. Through these mechanisms Varenicline(CP 526555; Champix; Chantix) can assist some patients to quit smoking.
Brand Name:
Vulcanchem
CAS No.:
230615-23-3
VCID:
VC0003978
InChI:
InChI=1S/C13H13N3.2ClH/c1-2-16-13-5-11-9-3-8(6-14-7-9)10(11)4-12(13)15-1;;/h1-2,4-5,8-9,14H,3,6-7H2;2*1H/t8-,9+;;
SMILES:
C1C2CNCC1C3=CC4=NC=CN=C4C=C23.Cl.Cl
Molecular Formula:
C13H15Cl2N3
Molecular Weight:
284.18 g/mol
6,10-Methano-6H-pyrazino(2,3-H)(3)benzazepine, 7,8,9,10-tetrahydro-, hydrochloride (1:2)
CAS No.: 230615-23-3
Inhibitors
VCID: VC0003978
Molecular Formula: C13H15Cl2N3
Molecular Weight: 284.18 g/mol
CAS No. | 230615-23-3 |
---|---|
Product Name | 6,10-Methano-6H-pyrazino(2,3-H)(3)benzazepine, 7,8,9,10-tetrahydro-, hydrochloride (1:2) |
Molecular Formula | C13H15Cl2N3 |
Molecular Weight | 284.18 g/mol |
IUPAC Name | (1S,12R)-5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene;dihydrochloride |
Standard InChI | InChI=1S/C13H13N3.2ClH/c1-2-16-13-5-11-9-3-8(6-14-7-9)10(11)4-12(13)15-1;;/h1-2,4-5,8-9,14H,3,6-7H2;2*1H/t8-,9+;; |
Standard InChIKey | NZVVYNGXLGJKCW-DRJPZDRJSA-N |
Isomeric SMILES | C1[C@@H]2CNC[C@H]1C3=CC4=NC=CN=C4C=C23.Cl.Cl |
SMILES | C1C2CNCC1C3=CC4=NC=CN=C4C=C23.Cl.Cl |
Canonical SMILES | C1C2CNCC1C3=CC4=NC=CN=C4C=C23.Cl.Cl |
Description | Varenicline Hcl(CP 526555;Champix) is a nicotinic receptor partial agonist; it stimulates nicotine receptors more weakly than nicotine itself does.IC50 value:Target: nAChRVarenicline(CP 526555; Champix; Chantix) is a prescription medication used to treat smoking addiction. As a partial agonist it both reduces cravings for and decreases the pleasurable effects of cigarettes and other tobacco products. Through these mechanisms Varenicline(CP 526555; Champix; Chantix) can assist some patients to quit smoking. |
Synonyms | (6R)-7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxaline hydrochloride |
Reference | [1]. Kikkawa, H.; Maruyama, N.; Fujimoto, Y.; Hasunuma, T. Single- and multiple-dose pharmacokinetics of the selective nicotinic receptor partial agonist, varenicline, in healthy Japanese adult smokers. Journal of Clinical Pharmacology (2011), 51(4), 527-537. [2]. Krebs P, Sherman SE. Review: Varenicline for tobacco cessation does not increase CV serious adverse events. Ann Intern Med. 2012 Aug 21;157(4):JC2-2. [3]. Pachas GN, Cather C, Pratt SA et al. Varenicline for Smoking Cessation in Schizophrenia: Safety and Effectiveness in a 12-Week, Open-Label Trial. J Dual Diagn. 2012;8(2):117-125. [4]. Bordia T, Hrachova M, Chin M et al. Varenicline Is a Potent Partial Agonist at α6β2* Nicotinic Acetylcholine Receptors in Rat and Monkey Striatum. J Pharmacol Exp Ther. 2012 Aug;342(2):327-34. |
PubChem Compound | 11460290 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume